(4-Fluorobenzyl)pyridin-3-ylmethyl-amine
Description
“(4-Fluorobenzyl)pyridin-3-ylmethyl-amine” is a chemical compound with the molecular formula C13H13FN2 . It is used in scientific research and has potential applications in drug synthesis and medicinal chemistry.
Molecular Structure Analysis
The molecular structure of “(4-Fluorobenzyl)pyridin-3-ylmethyl-amine” consists of 13 carbon atoms, 13 hydrogen atoms, 1 fluorine atom, and 2 nitrogen atoms . The molecular weight of this compound is 216.25 .Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluoropyridines, including compounds like (4-Fluorobenzyl)pyridin-3-ylmethyl-amine, have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The synthesis of fluoropyridines remains a challenging problem, and the methods for the preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines are continually being reviewed and improved .
Imaging Agents for Biological Applications
Fluoropyridines, including (4-Fluorobenzyl)pyridin-3-ylmethyl-amine, present a special interest as potential imaging agents for various biological applications . Specifically, synthetic routes towards 18 F-substituted pyridines are being developed, which could be used in local radiotherapy of cancer and other biologically active compounds .
Agricultural Products
The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties . Fluorine-containing substituents are most commonly incorporated into carbocyclic aromatic rings, and many compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients .
Pharmaceuticals
About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . The high availability of fluorinated synthetic blocks, effective fluorinating reagents, reliable fluorination technology, and the accumulation of basic and advanced knowledge of fluorine chemistry have rapidly accelerated developments in this field .
Radiochemical Synthesis
(4-Fluorobenzyl)pyridin-3-ylmethyl-amine can be used in the radiochemical synthesis of 4-[18F]fluorobenzylazide . This synthon can then be conjugated with EGFR-specific aptamers, enhancing specificity in imaging tumor cells bearing the epidermal growth factor receptor (EGFR) .
Tumor Imaging
Glioblastoma, a type of central nervous system tumor, is characterized by increased EGFR expression . Conjugates of aptamers with (4-Fluorobenzyl)pyridin-3-ylmethyl-amine can be used to enhance the specificity of imaging tumor cells bearing EGFR, thereby increasing the accuracy of glioma removal .
properties
IUPAC Name |
1-(4-fluorophenyl)-N-(pyridin-3-ylmethyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2/c14-13-5-3-11(4-6-13)8-16-10-12-2-1-7-15-9-12/h1-7,9,16H,8,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FALPYPALLCTAIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNCC2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354593 |
Source
|
| Record name | 1-(4-Fluorophenyl)-N-[(pyridin-3-yl)methyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Fluorobenzyl)pyridin-3-ylmethyl-amine | |
CAS RN |
113248-64-9 |
Source
|
| Record name | 1-(4-Fluorophenyl)-N-[(pyridin-3-yl)methyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 113248-64-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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